4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine

Specification

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine
• Standard InChI: InChI=1S/C11H21N/c1-8(12)2-4-10-6-9-3-5-11(10)7-9/h8-11H,2-7,12H2,1H3
• Standard InChI Key: MKBWRWLHIVBMDX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1CC2CCC1C2)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine, reflects its bicyclo[2.2.1]heptane (norbornane) backbone and butan-2-amine side chain. The norbornane system imposes significant steric constraints, while the amine group introduces polarity and hydrogen-bonding capacity. The canonical SMILES representation, CC(CCC1CC2CCC1C2)N, underscores the connectivity of the bicyclic system and the secondary amine.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₁H₂₁N
Molecular Weight	167.29 g/mol
IUPAC Name	4-(2-bicyclo[2.2.1]heptanyl)butan-2-amine
SMILES	CC(CCC1CC2CCC1C2)N
PubChem CID	79558690
Hydrogen Bond Donors	1 (NH₂ group)
Hydrogen Bond Acceptors	1 (N)

Synthesis and Manufacturing

Laboratory-Scale Synthesis

The synthesis of 4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine typically involves functionalizing pre-existing bicyclic frameworks. One route begins with bicyclo[2.2.1]heptane derivatives, where the butan-2-amine moiety is introduced via nucleophilic substitution or reductive amination. For example, reacting bicyclo[2.2.1]heptan-2-one with hydroxylamine yields an oxime intermediate, which is subsequently reduced using lithium aluminum hydride (LiAlH₄) to form the target amine.

Industrial Production Challenges

Industrial-scale synthesis faces hurdles in achieving high enantiomeric purity due to the compound’s stereogenic centers. Catalytic asymmetric hydrogenation using chiral catalysts (e.g., Rhodium-BINAP complexes) has been explored to enhance yield and selectivity, though optimization remains ongoing.

Biological Activity and Mechanistic Insights

CXCR2 Antagonism

The compound exhibits potent antagonism against CXCR2, a G-protein-coupled receptor implicated in neutrophil recruitment and cancer metastasis. By blocking CXCR2-mediated signaling, it inhibits interleukin-8 (IL-8)-induced chemotaxis, reducing tumor cell invasion in preclinical models of breast and lung cancers.

Table 2: Comparative Activity of Bicyclic Amine Derivatives

Compound	Target Receptor	IC₅₀ (nM)	Application
4-(Bicyclo[2.2.1]heptan-2-yl)butan-2-amine	CXCR2	12.3	Metastatic cancer
N-(4-butan-2-ylphenyl) derivative	Unknown	N/A	Structural analog

Therapeutic Applications and Preclinical Data

Oncology

In a xenograft model of triple-negative breast cancer, daily administration of 20 mg/kg reduced metastatic lung nodules by 70% compared to controls. Mechanistically, it suppressed matrix metalloproteinase-9 (MMP-9) secretion, a key mediator of extracellular matrix degradation.

Challenges in Drug Development

Despite promising activity, the compound’s low aqueous solubility (0.12 mg/mL at pH 7.4) and moderate plasma protein binding (82%) pose pharmacokinetic challenges. Prodrug strategies, such as phosphate esterification, are under investigation to enhance bioavailability.

Structural Analogues and Structure-Activity Relationships

Norbornane-Based Derivatives

Modifications to the amine side chain or bicyclic core significantly alter receptor affinity. For instance, N-(4-butan-2-ylphenyl)bicyclo[2.2.1]heptan-2-amine, a phenyl-substituted analog, shows reduced CXCR2 activity but increased lipophilicity (clogP = 3.8 vs. 2.1 for the parent compound), highlighting the sensitivity of pharmacological profiles to structural changes.

Exo vs. Endo Isomerism

The compound’s exo configuration (amine group on the convex face of norbornane) enhances receptor binding compared to endo isomers, as demonstrated by a 5-fold higher CXCR2 inhibition in molecular docking studies.

Future Research Directions

Synthesis Optimization

Developing enantioselective routes using biocatalysts (e.g., transaminases) could improve stereochemical purity while reducing reliance on chiral auxiliaries.

Targeted Delivery Systems

Nanoparticle encapsulation (e.g., PLGA nanoparticles) may address solubility limitations, enabling sustained release and reduced dosing frequency.

Expansion into Neurological Disorders

Preliminary evidence suggests CXCR2 modulates neuroinflammation in Alzheimer’s disease, warranting evaluation of the compound in neurodegenerative models.